Cas no 62820-85-3 (2-Octanol, methanesulfonate, (S)-)

• Product Name: 2-Octanol, methanesulfonate, (S)-
• CAS No: 62820-85-3
• MF: C₉H₂₂O₄S
• MW: 226.333582401276
• CID: 430464
• PubChem ID: 71382472
• Update Time: 2025-04-19

2-Octanol, methanesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, methanesulfonate, (S)-
• DTXSID70804850
• 62820-85-3
• Methanesulfonic acid--(2S)-octan-2-ol (1/1)

• Inchi： 1S/C8H18O.CH4O3S/c1-3-4-5-6-7-8(2)9;1-5(2,3)4/h8-9H,3-7H2,1-2H3;1H3,(H,2,3,4)/t8-;/m0./s1
• InChI Key： YIBBJOMUYVWEHC-QRPNPIFTSA-N
• SMILES： S(C)(=O)(=O)O.O[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 226.12396
• Monoisotopic Mass: 226.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6